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Get Quote

In the landscape of endocrine therapies for estrogen receptor-positive (ER+) breast cancer, the

emergence of ESR1 mutations presents a significant clinical challenge, driving resistance to

standard-of-care treatments. This guide provides a detailed comparison of H3B-6545, a novel

selective estrogen receptor covalent antagonist (SERCA), and fulvestrant, an established

selective estrogen receptor degrader (SERD), in preclinical and clinical models harboring ESR1

mutations.

Executive Summary
H3B-6545 demonstrates superior preclinical activity compared to fulvestrant in ESR1 mutant

models, particularly those with the Y537S mutation.[1][2] This enhanced efficacy is attributed to

its unique mechanism of covalent inactivation of both wild-type and mutant estrogen receptor

alpha (ERα). Clinical data for H3B-6545 shows promising anti-tumor activity in heavily

pretreated patients with ESR1 mutations. Fulvestrant, while effective in some ESR1 mutant

settings, can be limited by acquired resistance. This guide will delve into the quantitative data,

experimental methodologies, and mechanistic pathways that underpin these observations.
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Preclinical Efficacy in ESR1 Mutant Xenograft Models
Model Drug Dosing Outcome Reference

ERα Y537S

Patient-Derived

Xenograft (PDX)

H3B-6545
100 mg/kg, oral,

once daily

Superior tumor

growth inhibition

compared to

fulvestrant.

[1][2]

ERα Y537S PDX Fulvestrant

5 mg/mouse,

subcutaneous,

once weekly

Less effective

tumor growth

inhibition

compared to

H3B-6545.

[2]

ERα WT/Y537S

PDX (ST941)
H3B-6545

3, 10, 30, 100

mg/kg, oral, once

daily

Dose-dependent

tumor growth

inhibition.

[2]

ERα WT/Y537S

PDX (ST941)
Fulvestrant

5 mg/mouse,

subcutaneous,

once weekly

Inferior antitumor

activity

compared to

H3B-6545.

[2]

Palbociclib-

resistant ERα

Y537S PDX

H3B-6545
30 mg/kg, oral,

once daily

Significant

antitumor activity.
[2]

Palbociclib-

resistant ERα

Y537S PDX

Fulvestrant

5 mg/mouse,

subcutaneous,

once weekly

Minimal

antitumor activity.
[2]
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Trial (Drug)
Patient
Population

ESR1 Mutation
Status

Key Efficacy
Data

Reference

Phase I/II (H3B-

6545)

Heavily

pretreated ER+,

HER2-

metastatic breast

cancer

Clonal Y537S

mutation

Objective

Response Rate

(ORR): 32.1%

[3]

Phase I (H3B-

6545)

Japanese

patients with

ER+, HER2-

mBC

Mutant ESR1

(n=12)

Clinical Benefit

Rate (CBR):

66.7% (1 PR)

[1]

SoFEA & EFECT

(Fulvestrant)

HR+ metastatic

breast cancer,

progressed on

nonsteroidal AI

ESR1 mutation

detected

Median

Progression-Free

Survival (PFS):

3.9 months

[4][5]

PADA-1

(Fulvestrant +

Palbociclib)

ER+, HER2-

breast cancer

progressing on

AI + Palbociclib

Rising ESR1

mutation

detected in blood

Median PFS

after switching to

Fulvestrant +

Palbociclib: 11.9

months

[6][7]

Mechanism of Action
H3B-6545 is a first-in-class oral SERCA that inactivates both wild-type and mutant ERα by

covalently binding to cysteine 530, a residue within the receptor's ligand-binding domain.[1]

This irreversible binding enforces a unique antagonist conformation, effectively shutting down

ER signaling.

Fulvestrant is a SERD that binds to ERα, leading to its degradation through the proteasomal

pathway.[8] This reduces the overall levels of ERα in cancer cells. However, mutations in the

ESR1 gene, such as Y537S and D538G, can confer resistance to fulvestrant by stabilizing the

active conformation of the receptor.
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Mechanism of Action: H3B-6545 vs. Fulvestrant

H3B-6545 (SERCA) Fulvestrant (SERD)

H3B-6545

Covalent Binding
to Cysteine 530

targets

Mutant ERα
(e.g., Y537S, D538G)

Irreversible ERα
Inactivation

Blockade of Downstream
Signaling

Fulvestrant

Binding to ERα

targets

Mutant ERα
(e.g., Y537S, D538G)

Potential for
Resistance

ERα Degradation
(Proteasome)

Inhibition of Downstream
Signaling
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Experimental Workflow: ERα Degradation Assay
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Logical Flow of Evidence
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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